Cas no 2137638-95-8 (Cyclobutanone, 3-[[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]methyl]-)

• Product Name: Cyclobutanone, 3-[[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]methyl]-
• CAS No: 2137638-95-8
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 5257021
• Update Time: 2025-10-12

Cyclobutanone, 3-[[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanone, 3-[[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]methyl]-

• Inchi： 1S/C8H12N4O/c9-3-7-5-12(11-10-7)4-6-1-8(13)2-6/h5-6H,1-4,9H2
• InChI Key： BKADJMWHGXTVNC-UHFFFAOYSA-N
• SMILES： C1(=O)CC(CN2C=C(CN)N=N2)C1

Additional information on Cyclobutanone, 3-[[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]methyl]-

Introduction to Cyclobutanone, 3-[[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]methyl]- (CAS No. 2137638-95-8)

Cyclobutanone, 3-[[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]methyl]- (CAS No. 2137638-95-8) is a unique organic compound with a complex structure that combines a cyclobutanone moiety with a substituted triazole ring. This compound has garnered significant attention in recent years due to its potential applications in various fields, including drug discovery and materials science. The molecule's structure is characterized by a four-membered cycloalkanone ring and a triazole group attached via a methylene bridge. The presence of the amino group on the triazole ring adds functional versatility to the compound.

The synthesis of Cyclobutanone, 3-[[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]methyl]- involves advanced organic chemistry techniques. Researchers have explored various methods to optimize its synthesis, including click chemistry approaches and palladium-catalyzed cross-coupling reactions. These methods not only enhance the efficiency of the synthesis process but also allow for the incorporation of additional functional groups to tailor the compound's properties for specific applications.

Recent studies have highlighted the potential of this compound in drug design. The triazole ring is known for its ability to form hydrogen bonds and participate in π-interactions, making it an attractive component for designing bioactive molecules. In particular, the compound has shown promise as a building block for creating small-molecule inhibitors targeting specific protein-protein interactions. Its rigid structure and functional groups provide opportunities for modulating pharmacokinetic properties such as solubility and bioavailability.

In addition to its role in drug discovery, Cyclobutanone, 3-[[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]methyl]- has been investigated for its potential in materials science. The compound's ability to form stable covalent bonds with other molecules makes it a candidate for use in polymer synthesis and self-healing materials. Researchers have explored its use as a cross-linking agent in polymeric networks, where it contributes to enhanced mechanical properties and thermal stability.

The latest research on this compound has focused on its application in fluorescence sensing and imaging technologies. The triazole moiety can act as a fluorescent probe under specific conditions, enabling real-time monitoring of chemical reactions or biological processes. This property opens up new avenues for using the compound in diagnostic tools and biosensors.

In conclusion, Cyclobutanone, 3-[4-(aminomethyl)-1H-triazol-methylene]- (CAS No. 2137638-95-) represents a versatile building block with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and sensing technologies.